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Compound of Interest

Compound Name: Amino-PEG2-t-Boc-hydrazide

Cat. No.: B605457 Get Quote

Essential Safety and Handling Guide for Amino-
PEG2-t-Boc-hydrazide
For Research Use Only. Not for human or veterinary use.[1]

This guide provides essential safety and logistical information for handling Amino-PEG2-t-
Boc-hydrazide in a laboratory setting. Researchers, scientists, and drug development

professionals should adhere to these guidelines to mitigate risks and ensure a safe working

environment. Although a specific Safety Data Sheet (SDS) for this compound is not readily

available, the following recommendations are based on the known hazards of related hydrazide

and polyethylene glycol (PEG) compounds.

Chemical and Physical Properties
Amino-PEG2-t-Boc-hydrazide is a PEG derivative containing a reactive amino group and a

Boc-protected hydrazide.[1][2][3] The hydrophilic PEG spacer enhances solubility in aqueous

media.[2]
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Property Value Reference

Chemical Formula C12H25N3O5 [1][3]

Molecular Weight 291.35 g/mol [1][3]

CAS Number 2100306-60-1 [1][3]

Purity ≥95% [1][3]

Appearance
Not specified (likely a solid or

oil)

Solubility
Soluble in aqueous media,

DMSO, and DMF
[2][4]

Personal Protective Equipment (PPE)
Given the potential hazards associated with hydrazide compounds, which can be toxic, irritant,

and potentially carcinogenic, a stringent PPE protocol is mandatory.[5]

Body Part Required PPE Material/Standard

Hands

Chemical-resistant gloves

(double-gloving is

recommended)

Nitrile or Neoprene

Eyes
Safety goggles with side

shields or a face shield
ANSI Z87.1-compliant

Body Flame-resistant lab coat
100% cotton or other flame-

resistant material

Respiratory

Not generally required if

handled in a fume hood. Use a

NIOSH-approved respirator

with appropriate cartridges if

there is a risk of inhalation.

N95 or higher, depending on

exposure assessment

Operational Plan: Step-by-Step Handling Protocol
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3.1. Engineering Controls

Chemical Fume Hood: All handling of Amino-PEG2-t-Boc-hydrazide, including weighing,

reconstitution, and reaction setup, must be performed in a certified chemical fume hood to

minimize inhalation exposure.

Ventilation: Ensure adequate general laboratory ventilation.

Eyewash and Safety Shower: An operational and easily accessible eyewash station and

safety shower are mandatory in the work area.

3.2. Receiving and Storage

Short-term storage: Upon receipt, store the compound in a dry, dark place at 0-4°C for short-

term use (days to weeks).[1]

Long-term storage: For long-term storage (months to years), it is recommended to store the

compound at -20°C under an inert atmosphere (e.g., argon or nitrogen) to prevent

degradation from moisture and oxidation.[4][6][7]

Before use, allow the container to warm to room temperature before opening to prevent

condensation.[4][6]

3.3. Handling and Use

Preparation: Before handling, ensure all necessary PPE is donned correctly.

Weighing: If the compound is a solid, carefully weigh the required amount in the chemical

fume hood. Avoid creating dust.

Dissolving: Dissolve the compound in a suitable solvent such as DMSO or DMF to create a

stock solution.[8]

Reactions: The amino group can react with carboxylic acids and activated esters, while the

Boc-protected hydrazide can be deprotected under mild acidic conditions to react with

carbonyl groups.[1][2] All reactions should be conducted in the fume hood.

3.4. Accidental Exposure
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Skin Contact: Immediately wash the affected area with soap and plenty of water for at least

15 minutes. Remove contaminated clothing.[9]

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

holding the eyelids open.[9] Seek immediate medical attention.

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek

immediate medical attention.[9]

Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water.

Seek immediate medical attention.[10]

Disposal Plan
Hydrazide compounds are considered hazardous waste and must be disposed of accordingly.

Do not pour down the drain.[11]

Waste Collection: Collect all waste containing Amino-PEG2-t-Boc-hydrazide, including

unused solutions and contaminated consumables (e.g., pipette tips, gloves), in a clearly

labeled, sealed, and appropriate hazardous waste container.

Decontamination: Small spills within the fume hood can be neutralized. Dilute aqueous

hydrazine solutions can be treated with an oxidizer like sodium hypochlorite or calcium

hypochlorite solution.[9][12] However, this should only be performed by trained personnel.

Final Disposal: All chemical waste must be disposed of through your institution's

environmental health and safety (EHS) office in accordance with local, state, and federal

regulations.[12][13]
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Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://files.dep.state.pa.us/water/Wastewater%20Management/EDMRPortalFiles/Chemical_Additives/MSDS/12.pdf
https://files.dep.state.pa.us/water/Wastewater%20Management/EDMRPortalFiles/Chemical_Additives/MSDS/12.pdf
https://files.dep.state.pa.us/water/Wastewater%20Management/EDMRPortalFiles/Chemical_Additives/MSDS/12.pdf
https://www.fishersci.com/store/msds?partNumber=AC107885000&productDescription=TERT-BUTYL+CARBAZATE%2C+99+500GR&vendorId=VN00032119&countryCode=US&language=en
https://www.sciencemadness.org/smwiki/index.php/Proper_disposal_of_chemicals
https://www.benchchem.com/product/b605457?utm_src=pdf-body
https://files.dep.state.pa.us/water/Wastewater%20Management/EDMRPortalFiles/Chemical_Additives/MSDS/12.pdf
https://apps.dtic.mil/sti/tr/pdf/ADP005339.pdf
https://apps.dtic.mil/sti/tr/pdf/ADP005339.pdf
https://www.inchem.org/documents/hsg/hsg/hsg056.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b605457?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Handling

Cleanup & Disposal

Don PPE

Prepare Fume Hood

Weigh Compound

Dissolve in Solvent

Perform Reaction

Decontaminate Glassware

Collect Waste

Dispose via EHS

Click to download full resolution via product page

Caption: Workflow for handling Amino-PEG2-t-Boc-hydrazide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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